Cas no 2138223-09-1 (benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2138223-09-1
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5806734
• PubChem ID: 165483102
• Update Time: 2025-10-25

benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 2138223-09-1
• EN300-1128973

• Inchi： 1S/C18H17NO4/c20-12-15-6-7-17-16(10-15)11-19(8-9-22-17)18(21)23-13-14-4-2-1-3-5-14/h1-7,10,12H,8-9,11,13H2
• InChI Key： AAAYTLDYGUFZDJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C=O)=CC=2CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Benzyl 7-Formyl-2,3,4,5-Tetrahydro-1,4-Benzoxazepine-4-Carboxylate (CAS No. 2138223-09-1): An Overview

Benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2138223-09-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate features a benzoxazepine core with a benzyl ester group and a formyl substituent at the C-7 position. These structural elements contribute to its unique chemical properties and biological activities.

The synthesis of benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of a suitable benzoxazepine derivative with a formylating agent followed by esterification with benzyl alcohol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The formyl group at the C-7 position is particularly reactive and can undergo various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of its biological activity, benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This property makes it a potential candidate for the development of novel anticancer agents.

Additionally, benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been investigated for its neuroprotective effects. Research has shown that it can reduce oxidative stress and inflammation in neuronal cells, which are major contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways and the scavenging of reactive oxygen species (ROS).

The pharmacokinetic properties of benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable absorption and distribution profiles in animal models. However, further research is needed to optimize its bioavailability and minimize potential side effects. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

In the context of drug discovery and development, benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate represents an exciting lead compound with multiple therapeutic potentials. Its unique structure and diverse biological activities make it a valuable starting point for the design and synthesis of more potent and selective derivatives. Ongoing efforts in medicinal chemistry aim to enhance its pharmacological properties through structural modifications and rational drug design.

The future prospects for benzyl 7-formyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate are promising. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely to play an increasingly important role in the development of novel treatments for various diseases. Collaborative efforts between chemists, biologists, and clinicians will be crucial in advancing this compound from the laboratory bench to clinical practice.